Cas no 2228412-77-7 (2-(2,3-dihydro-1H-inden-5-yl)prop-2-en-1-amine)

• Product Name: 2-(2,3-dihydro-1H-inden-5-yl)prop-2-en-1-amine
• CAS No: 2228412-77-7
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 6173895
• PubChem ID: 165785012
• Update Time: 2025-10-31

2-(2,3-dihydro-1H-inden-5-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1H-inden-5-yl)prop-2-en-1-amine
• 2228412-77-7
• EN300-1746691

• Inchi： 1S/C12H15N/c1-9(8-13)11-6-5-10-3-2-4-12(10)7-11/h5-7H,1-4,8,13H2
• InChI Key： CVKGJRMWRFYKFX-UHFFFAOYSA-N
• SMILES： NCC(=C)C1C=CC2=C(C=1)CCC2

Computed Properties

• Exact Mass: 173.120449483g/mol
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2,3-dihydro-1H-inden-5-yl)prop-2-en-1-amine

2-(2,3-Dihydro-1H-inden-5-yl)prop-2-en-1-amine (CAS No. 2228412-77-7)

Introduction to 2-(2,3-Dihydro-1H-inden-5-yl)prop-2-en-1-amine

2-(2,3-Dihydro-1H-inden-5-yl)prop-2-en-1-amine, a compound with the CAS registry number 2228412-77-7, is a versatile and intriguing molecule in the field of organic chemistry. This compound belongs to the class of amines and features a unique structure that combines an indene moiety with an enamine functional group. The indene ring system, which is a bicyclic structure consisting of a benzene ring fused with a cyclopropane ring, contributes to the compound's stability and reactivity. The enamine group, on the other hand, imparts additional electronic properties that make this compound suitable for various applications in synthetic chemistry and material science.

Structural Features and Synthesis

The molecular structure of 2-(2,3-dihydro-1H-inden-5-yl)prop-en-1-amine is characterized by its bicyclic framework and conjugated double bonds. The indene ring system is partially hydrogenated at positions 2 and 3, giving rise to the dihydroindene moiety. The propene group attached to the indene ring introduces an additional degree of unsaturation, which can participate in various chemical reactions such as cycloadditions, Michael additions, and other conjugate additions.

The synthesis of this compound typically involves multi-step processes that include Friedel-Crafts alkylation, hydrogenation, and amine formation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of similar compounds, which can be adapted for the preparation of cas no 222841-77-7. Researchers have also explored green chemistry approaches to minimize environmental impact while maintaining high yields.

Chemical Properties and Reactivity

The chemical properties of cas no 22-841-77-7. are influenced by its conjugated system and amine functionality. The enamine group is known for its ability to act as both an electron-rich nucleophile and an electrophilic site depending on the reaction conditions. This dual reactivity makes it a valuable intermediate in organic synthesis.

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Applications in Material Science and Drug Discovery

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